Cas no 42444-25-7 (2',5'-Dimethyl-4'-fluoroacetophenone)

• Product Name: 2',5'-Dimethyl-4'-fluoroacetophenone
• CAS No: 42444-25-7
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5004849
• Update Time: 2025-04-25

2',5'-Dimethyl-4'-fluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dimethyl-4'-fluoroacetophenone

• Inchi： 1S/C10H11FO/c1-6-5-10(11)7(2)4-9(6)8(3)12/h4-5H,1-3H3
• InChI Key： WGNKIOLXHLHWFJ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C(C)=O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 2',5'-Dimethyl-4'-fluoroacetophenone

Introduction to 2',5'-Dimethyl-4'-fluoroacetophenone (CAS No. 42444-25-7)

2',5'-Dimethyl-4'-fluoroacetophenone (CAS No. 42444-25-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with methyl substituents and an acetophenone group. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable building block in organic synthesis.

The chemical structure of 2',5'-Dimethyl-4'-fluoroacetophenone consists of a benzene ring substituted with a fluorine atom at the para position relative to the acetophenone group. Additionally, two methyl groups are attached at the ortho positions relative to the fluorine atom. This arrangement creates a molecule with high symmetry and electronic diversity, which is advantageous for various chemical reactions. Recent studies have highlighted its potential as a precursor for synthesizing bioactive compounds, particularly in drug discovery.

From a synthetic perspective, 2',5'-Dimethyl-4'-fluoroacetophenone can be prepared through several methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods leverage the reactivity of the aromatic ring and the directing effects of substituents to achieve high yields. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and reducing environmental impact.

The physical properties of 2',5'-Dimethyl-4'-fluoroacetophenone include a melting point of approximately 110°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal storage conditions further enhances its utility in research and industrial settings.

In terms of biological activity, recent studies have demonstrated that 2',5'-Dimethyl-4'-fluoroacetophenone exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug development. Its ability to interact with biological targets through π-π stacking and hydrogen bonding mechanisms has been explored in depth, providing insights into its pharmacokinetic properties.

The application potential of 2',5'-Dimethyl-4'-fluoroacetophenone extends beyond pharmaceuticals. It has been used as an intermediate in the synthesis of advanced materials, such as fluorescent dyes and polymer additives. Its fluorinated structure contributes to enhanced electronic properties, making it a valuable component in optoelectronic devices.

From an industrial standpoint, the demand for 2',5'-Dimethyl-4'-fluoroacetophenone has grown due to its role in agrochemical formulations. Its ability to act as a precursor for herbicides and insecticides underscores its importance in modern agriculture. Researchers are actively exploring cost-effective synthesis routes to meet the increasing demand while maintaining quality standards.

In conclusion, 2',5'-Dimethyl-4'-fluoroacetophenone (CAS No. 42444-25-7) is a multifaceted compound with wide-ranging applications across various industries. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.